(3α,5β)-3-(Acetyloxy)pregnan-20-one
(3α,5β)-3-(Acetyloxy)pregnan-20-one
Brand Name:
Vulcanchem
CAS No.:
1491-77-6
VCID:
VC0048290
InChI:
InChI=1S/C23H36O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h16-21H,5-13H2,1-4H3/t16-,17-,18+,19-,20+,21+,22+,23-/m1/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula:
C23H36O3
Molecular Weight:
360.5 g/mol
(3α,5β)-3-(Acetyloxy)pregnan-20-one
CAS No.: 1491-77-6
Reference Standards
VCID: VC0048290
Molecular Formula: C23H36O3
Molecular Weight: 360.5 g/mol
| CAS No. | 1491-77-6 |
|---|---|
| Product Name | (3α,5β)-3-(Acetyloxy)pregnan-20-one |
| Molecular Formula | C23H36O3 |
| Molecular Weight | 360.5 g/mol |
| IUPAC Name | [(3R,5R,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C23H36O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h16-21H,5-13H2,1-4H3/t16-,17-,18+,19-,20+,21+,22+,23-/m1/s1 |
| Standard InChIKey | GFHOQCXDABGYAL-LEQCJQSISA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)OC(=O)C)C)C |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C |
| Synonyms | 3α-Hydroxy-5β-pregnan-20-one Acetate |
| PubChem Compound | 13203652 |
| Last Modified | Nov 11 2021 |
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